Cas no 1033705-77-9 ((5-Ethynylpyridin-2-YL)methanol)

• Product Name: (5-Ethynylpyridin-2-YL)methanol
• CAS No: 1033705-77-9
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD11520016
• CID: 1096930
• PubChem ID: 55274732
• Update Time: 2025-05-19

(5-Ethynylpyridin-2-YL)methanol Chemical and Physical Properties

Names and Identifiers

• 5-ethynyl-2-Pyridinemethanol
• (5-ethynylpyridin-2-yl)methanol
• 5-Ethynylpyridine-2-methanol
• 2-Pyridinemethanol, 5-ethynyl-
• SY162059
• AC2758
• DB-169062
• DTXSID20717249
• SCHEMBL3010045
• EN300-155602
• MFCD11520016
• AS-60535
• 1033705-77-9
• CS-0378523
• AKOS006324503
• (5-Ethynylpyridin-2-YL)methanol

• MDL： MFCD11520016
• Inchi： 1S/C8H7NO/c1-2-7-3-4-8(6-10)9-5-7/h1,3-5,10H,6H2
• InChI Key： FIPXIXCYBODHTF-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C#C)=CN=1

Computed Properties

• Exact Mass: 133.052763847g/mol
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 0.2

Additional information on (5-Ethynylpyridin-2-YL)methanol

Comprehensive Overview of (5-Ethynylpyridin-2-YL)methanol (CAS No. 1033705-77-9): Properties, Applications, and Industry Insights

(5-Ethynylpyridin-2-YL)methanol (CAS No. 1033705-77-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This pyridine derivative features a unique ethynyl group and a hydroxymethyl substituent, making it a versatile intermediate for synthesizing complex molecules. Its molecular structure (C₈H₇NO) and reactive alkyne moiety enable applications in click chemistry, a technique widely adopted in drug discovery and bioconjugation.

Recent studies highlight the compound's role in developing targeted therapeutics, particularly in kinase inhibitor design and cancer research. The 5-ethynylpyridine scaffold is frequently explored for its ability to modulate protein-protein interactions, aligning with trending searches like "small molecule drug development 2024" and "next-generation pharmaceutical intermediates." Researchers also leverage its hydrogen-bonding capacity to enhance solubility in biocompatible formulations—a hot topic in nanomedicine forums.

From a synthetic chemistry perspective, (5-Ethynylpyridin-2-YL)methanol serves as a precursor for heterocyclic compounds used in OLED materials and organic electronics. Industry reports correlate its demand with the growing flexible display market, addressing popular queries such as "advanced materials for foldable screens." Its thermal stability (decomposition point >200°C) further supports applications in high-performance polymers.

Analytical characterization via NMR spectroscopy and HPLC purity testing confirms batch consistency, a critical factor for laboratories prioritizing "QC standards for research chemicals." The compound's logP value (~1.2) suggests balanced lipophilicity, optimizing its utility in blood-brain barrier penetration studies—a frequently searched term in neuropharmacology circles.

Environmental considerations are addressed through its biodegradation pathways, with recent publications exploring green chemistry approaches to its synthesis. This aligns with the surge in "eco-friendly chemical production" searches. Storage recommendations emphasize protection from oxidation under inert atmospheres, reflecting best practices shared in chemical handling guidelines.

Patent analyses reveal expanding intellectual property around 1033705-77-9, particularly in bioconjugation techniques and PET tracer development. Such data responds to commercial queries like "patented intermediates for diagnostics." The compound's scalable synthesis (typically via Sonogashira coupling) makes it cost-effective for industrial adoption.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage—a trending topic in clean energy discussions. Its π-conjugated system also enables research into molecular sensors, addressing the rising demand for "chemical detection technologies" in environmental monitoring.

In summary, (5-Ethynylpyridin-2-YL)methanol exemplifies the convergence of medicinal chemistry and advanced materials science. Its multifaceted utility continues to inspire innovations across disciplines, from precision medicine to smart materials, while meeting stringent industry requirements for purity and performance.